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Compound of Interest

Compound Name: 5-Nitrosalicylic acid

Cat. No.: B045951

An In-Depth Technical Guide to the Physical and Chemical Properties of 5-Nitrosalicylic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical compounds is paramount for successful
research and development. This guide provides a comprehensive overview of the core physical
and chemical characteristics of 5-Nitrosalicylic acid (CAS No: 96-97-9), a key intermediate in
various organic syntheses, including pharmaceuticals, agrochemicals, and dyestuffs.[1][2]

Core Physicochemical Data

The quantitative properties of 5-Nitrosalicylic acid are summarized in the table below,
providing a consolidated reference for laboratory and development applications.
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Property Value Source(s)

IUPAC Name 2-hydroxy-5-nitrobenzoic acid [3114]
Anilotic acid, 5-Nitro-2-

Synonyms [5]1[6]

hydroxybenzoic acid

Molecular Formula C7H5NO5 [516]1[7]

Molecular Weight 183.12 g/mol 516171

Appearance Yellow crystalline solid/powder [6][71[8]

Melting Point 228-237 °C (114151061 718191[10]
pKa 2.12 (at 25 °C) [5][10]

Density 1.61-1.65 g/cm3 [11[61[7]

Water Solubility

Slightly soluble; 1 g in 1475
mL (approx. 0.68 g/L)

[1]fe][81e]10]

Soluble in ethanol, methanol,

Solubility

and acetone.[7][11]
Boiling Point 316.77 °C (rough estimate) [51[9][10]
Vapor Pressure ~0 Paat 25 °C [5][10]

Detailed Experimental Protocols

The accurate determination of physicochemical properties is fundamental. Below are detailed

methodologies for key experimental procedures cited in the literature for 5-Nitrosalicylic acid

and analogous compounds.

Melting Point Determination (Capillary Method)

o Sample Preparation: A small amount of dry, crystalline 5-Nitrosalicylic acid is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is

equipped with a calibrated thermometer or a digital temperature sensor.
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e Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used
to approach the expected melting point.

» Observation: As the temperature nears the literature value (228-237 °C), the heating rate is
reduced to 1-2 °C per minute to allow for thermal equilibrium.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting, and the temperature at which the entire solid phase has transitioned to
liquid is the final melting point. The melting range is reported.

pKa Determination (Potentiometric Titration)

e Solution Preparation: A standard solution of 5-Nitrosalicylic acid is prepared in a suitable
solvent, typically a water-ethanol mixture, due to its limited aqueous solubility.[12] A
standardized solution of a strong base (e.g., NaOH) is also prepared.

 Titration Setup: A known volume of the 5-Nitrosalicylic acid solution is placed in a beaker
with a calibrated pH electrode and a magnetic stirrer.

« Titration Process: The strong base is added in small, precise increments from a burette. After
each addition, the solution is allowed to equilibrate, and the pH is recorded.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The equivalence point is determined from the inflection point of the curve. The pKa is
the pH at which half of the acid has been neutralized (the half-equivalence point).

Solubility Determination (Shake-Flask Method)

o System Preparation: An excess amount of solid 5-Nitrosalicylic acid is added to a known
volume of the solvent (e.g., water, ethanol, acetone) in a sealed flask.

o Equilibration: The flask is agitated in a constant temperature bath for a prolonged period
(e.g., 24-72 hours) to ensure that equilibrium is reached between the dissolved and
undissolved solute.

o Sample Collection and Analysis: After equilibration, the suspension is allowed to settle. A
sample of the supernatant is carefully withdrawn, filtered to remove any solid particles, and
then diluted.
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» Quantification: The concentration of 5-Nitrosalicylic acid in the diluted sample is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV-Vis detection. The solubility is then calculated from the

measured concentration.

Visualizations: Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key processes and
concepts related to 5-Nitrosalicylic acid.
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Caption: Simplified synthesis pathway for 5-Nitrosalicylic acid.
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Caption: Key factors influencing the solubility of 5-Nitrosalicylic acid.
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Caption: Experimental workflow for melting point determination.
Applications and Significance
5-Nitrosalicylic acid is a crucial building block in organic synthesis.[13]

+ Pharmaceutical Intermediate: It is a key precursor in the synthesis of mesalazine (5-
aminosalicylic acid), an anti-inflammatory drug used to treat inflammatory bowel disease.[14]
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e Dye and Pigment Synthesis: The chromophoric properties imparted by the nitro-salicylic
moiety make it a valuable intermediate in the production of various dyes and pigments.[13]

e Analytical Chemistry: It is used as a reagent in various chemical analyses.

o Chelating Agent: The presence of both a carboxylic acid and a hydroxyl group allows it to act
as a chelating agent for various metal ions.[12]

Safety and Handling

5-Nitrosalicylic acid is known to cause skin and serious eye irritation. Appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn when
handling this compound. It should be stored in a cool, dry, well-ventilated area away from
incompatible substances such as strong bases.[1][2]

This technical guide provides a foundational understanding of the physical and chemical
properties of 5-Nitrosalicylic acid. The data and protocols presented herein are intended to
support researchers and professionals in their work with this versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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